Cas no 14697-86-0 (Acetoxyheptamethylcyclotetrasiloxane)

• Product Name: Acetoxyheptamethylcyclotetrasiloxane
• CAS No: 14697-86-0
• MF: C₉H₂₄O₆Si₄
• MW: 340.625267028809
• CID: 1323291
• PubChem ID: 53438370
• Update Time: 2025-06-09

Acetoxyheptamethylcyclotetrasiloxane Chemical and Physical Properties

Names and Identifiers

• (2,4,4,6,6,8,8-heptamethyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocan-2-yl) acetate
• Acetoxy-heptamethyl-cyclotetrasiloxan
• ACETOXYHEPTAMETHYLCYCLOTETRASILOXANE
• CTK4C5201
• AG-D-91652
• 2,4,4,6,6,8,8-Heptamethyl-1,3,5,7,2,4,6,8-tetroxatetrasilocan-2-yl acetate
• DTXSID60701263
• DB-318546
• 14697-86-0
• Acetoxyheptamethylcyclotetrasiloxane

• MDL： MFCD09909958
• Inchi： 1S/C9H24O6Si4/c1-9(10)11-19(8)14-17(4,5)12-16(2,3)13-18(6,7)15-19/h1-8H3
• InChI Key： LQKJCIRRALFVIT-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)O[Si](C)(C)O[Si](C)(OC(C)=O)O[Si](C)(C)O1

Computed Properties

• Exact Mass: 340.06500
• Monoisotopic Mass: 340.06499462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2

Experimental Properties

• PSA: 63.22000
• LogP: 1.91290

Additional information on Acetoxyheptamethylcyclotetrasiloxane

Comprehensive Overview of Acetoxyheptamethylcyclotetrasiloxane (CAS No. 14697-86-0)

Acetoxyheptamethylcyclotetrasiloxane (CAS No. 14697-86-0) is a specialized organosilicon compound widely utilized in industrial and cosmetic applications. This cyclic siloxane derivative is characterized by its unique molecular structure, combining acetoxy and heptamethylcyclotetrasiloxane groups. Its versatility stems from its ability to act as a crosslinking agent, adhesive promoter, and surface modifier, making it a critical component in silicone-based formulations.

The compound's chemical stability and reactivity under mild conditions have garnered significant attention in recent years, particularly in the context of sustainable material development. Researchers and manufacturers are increasingly exploring its role in green chemistry initiatives, where its efficiency in reducing energy consumption during curing processes aligns with global environmental goals. This focus on sustainability has driven a surge in searches for "eco-friendly siloxanes" and "low-VOC silicone precursors," reflecting market demand for safer alternatives.

In the cosmetics industry, Acetoxyheptamethylcyclotetrasiloxane is valued for its ability to enhance product performance without compromising safety. Its application in long-lasting makeup formulations and water-resistant skincare products has become a trending topic, with consumers frequently searching for "silicone-based cosmetic ingredients" and "non-greasy texture enhancers." The compound's capacity to improve spreadability and film formation addresses key consumer pain points regarding product usability and finish.

From a technical perspective, the hydrolysis-condensation mechanism of Acetoxyheptamethylcyclotetrasiloxane enables controlled polymerization, which is crucial for tailoring material properties in adhesives and coatings. This characteristic has positioned the compound as a subject of interest in nanotechnology discussions, particularly in queries related to "nanoscale surface modification" and "precision deposition techniques." The growing adoption of functional siloxanes in electronic encapsulation further underscores its industrial relevance.

Quality control parameters for CAS No. 14697-86-0 typically focus on purity levels (>98%), residual acetic acid content, and moisture sensitivity—factors that directly impact performance in end-use applications. Analytical techniques such as gas chromatography and FTIR spectroscopy are commonly employed for verification, addressing frequent industry inquiries about "siloxane characterization methods." These quality benchmarks ensure consistency across batches, which is particularly vital for pharmaceutical-grade applications where trace impurities could affect product stability.

Emerging research directions for Acetoxyheptamethylcyclotetrasiloxane include its potential in hybrid material systems, where its compatibility with organic polymers opens new possibilities for high-performance composites. This aligns with increasing search trends for "multifunctional crosslinkers" and "polymer modification technologies." The compound's balanced ratio of reactivity and shelf stability makes it particularly suitable for advanced material engineering applications demanding precise control over network formation.

Regulatory compliance remains a key consideration for users of 14697-86-0, with global chemical inventories such as REACH and TSCA providing frameworks for safe handling. The absence of volatile organic compounds (VOCs) in its reaction byproducts has contributed to its preference over traditional alternatives, responding to market demands reflected in searches for "compliant silicone chemistry." This regulatory advantage supports its continued adoption across diverse geographical markets with stringent environmental regulations.

Storage and handling recommendations for Acetoxyheptamethylcyclotetrasiloxane emphasize protection from moisture and acidic contaminants, which could prematurely initiate polymerization. These practical considerations frequently appear in technical forums discussing "moisture-sensitive material storage" and "siloxane handling best practices." Proper storage under nitrogen atmosphere and the use of dessicants can significantly extend the compound's usable shelf life, an important factor for cost-sensitive applications.

The future development of CAS 14697-86-0 derivatives may focus on enhancing selectivity in crosslinking reactions, addressing industry needs for "tailored reactivity siloxanes." Molecular engineering approaches could potentially yield variants with customized cure profiles while maintaining the core benefits of the parent compound. Such advancements would further solidify the position of acetoxy-functional siloxanes as indispensable tools in materials science and formulation chemistry.